BENGHE Foundational & Exploratory

Check Availability & Pricing

(+)-Dehydrolinalool chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dehydrolinalool, (+)-

Cat. No.: B12966658

An In-depth Technical Guide to (+)-Dehydrolinalool: Chemical Properties and Structure

Introduction

Dehydrolinalool is an acyclic monoterpene alcohol recognized for its characteristic floral and
woody-sweet aroma.[1][2][3][4] It serves as a versatile intermediate in the synthesis of various
fragrances and flavors, such as linalool, citral, and ionone, and is also a crucial precursor in the
production of vitamins A and E.[3] This document provides a comprehensive overview of the
chemical properties and structural identifiers of (+)-Dehydrolinalool, intended for researchers,
scientists, and professionals in drug development and fine chemical synthesis.

Chemical Structure and Identifiers

(+)-Dehydrolinalool is the dextrorotatory enantiomer of 3,7-dimethyloct-6-en-1-yn-3-ol. The
stereochemistry is designated as (R) in the Cahn-Ingold-Prelog priority system.

e IUPAC Name: (3R)-3,7-dimethyloct-6-en-1-yn-3-ol.[5]

¢ Synonyms: (+)-3,7-Dimethyl-6-octen-1-yn-3-ol, (R)-Dehydrolinalool.[5][6]
e Molecular Formula: C10H16O.[1][2][4][5][7][8][9]

e SMILES: CC(=CCC--INVALID-LINK--(C#C)O)C.[5]

« InChl: InChl=1S/C10H160/c1-5-10(4,11)8-6-7-9(2)3/h1,7,11H,6,8H2,2-4H3/t10-/m0/s1.[5][9]
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e InChiKey: YWTIDNZYLFTNQQ-JTQLQIEISA-N.[5][9]

Quantitative Physicochemical Properties

The key physicochemical data for dehydrolinalool are summarized in the table below. It is
important to note that some reported values correspond to the racemic mixture ((£)-
Dehydrolinalool) but are considered representative for the individual enantiomers.

Property Value Conditions
Molecular Weight 152.23 g/mol
Appearance .Cok.)rless to light yellow clear Ambient

liquid
Boiling Point 198.00 - 199.00 °C @ 760 mm Hg
91-93°C @ 12 Torr (1.6 kPa)
Melting Point -58.00 to -56.00 °C @ 760 mm Hg
Density 0.88 - 0.886 g/cm3 @ 20 °C
Refractive Index 1.46 - 1.477 @ 20 °C
Vapor Pressure 0.0141 - 8.34 mmHg @ 25 °C
Flash Point 80-85°C Closed Cup
Water Solubility 1084 mg/L (estimated) @ 25 °C

B Soluble in alcohol, ethanal,
Solubility thanol
methano

Optical Rotation [a]20/D -1 to +1 ° (for racemate) neat

Data sourced from references[1][2][3][4][6][10][11][12].

Experimental Protocols
Synthesis of (+)-Dehydrolinalool
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A common industrial method for synthesizing dehydrolinalool is through the ethynylation of 6-
methyl-5-hepten-2-one.[3][13]

Methodology:

o Reaction Setup: The reaction is typically carried out in a pressurized reactor. Liquid ammonia
is used as the solvent, and a strong base, such as potassium hydroxide, serves as the
catalyst.[3]

o Ethynylation: A mixture of acetylene and ammonia gas (typically 20-25% acetylene) is
bubbled through the solution of 6-methyl-5-hepten-2-one in liquid ammonia.[3]

» Reaction Conditions: The reaction is maintained at a temperature of 35—-40°C and a pressure
of 2.0-2.5 MPa for a duration of 2—3 hours.[3]

» Work-up: The reaction mixture is transferred to a flash tank to remove and recycle excess
acetylene and ammonia.[3]

 Purification: The resulting crude product is purified by distillation under reduced pressure to
yield dehydrolinalool with a purity of over 98%.[3]

Spectroscopic Analysis

While detailed experimental protocols for spectroscopic analysis are not available in the cited
literature, the primary methods for structural confirmation and purity assessment include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR is used for structural
elucidation.[1]

e Mass Spectrometry (MS): Gas Chromatography coupled with Mass Spectrometry (GC-MS)
is employed for separation and identification.[1]

Mandatory Visualizations

The following diagram illustrates the core relationships between the structural and chemical
properties of (+)-Dehydrolinalool.
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Caption: Structural and chemical properties of (+)-Dehydrolinalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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